1-(1,1-Difluoro-6-azaspiro[2.5]octan-6-yl)-3-(3-methylthiophen-2-yl)propan-1-one

• IUPAC Name: 1-(2,2-difluoro-6-azaspiro[2.5]octan-6-yl)-3-(3-methylthiophen-2-yl)propan-1-one
• InChI: InChI=1S/C15H19F2NOS/c1-11-4-9-20-12(11)2-3-13(19)18-7-5-14(6-8-18)10-15(14,16)17/h4,9H,2-3,5-8,10H2,1H3
• InChI Key: MQXNNIIREOHNEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)CCC(=O)N2CCC3(CC2)CC3(F)F
• Molecular Formula: C15H19F2NOS
• Molecular Weight: 299.4 g/mol

Description

1-(1,1-Difluoro-6-azaspiro[2.5]octan-6-yl)-3-(3-methylthiophen-2-yl)propan-1-one is a synthetic compound that has gained significant attention in the field of scientific research. This compound is also known as UWA-101 and is a potent and selective agonist of the α7 nicotinic acetylcholine receptor (nAChR). The α7 nAChR is a ligand-gated ion channel that is widely expressed in the central nervous system and plays a crucial role in cognitive function, learning, and memory.

Scientific Research Applications

Peptide Synthesis and Novel Dipeptide Synthons

Researchers have explored heterospirocyclic compounds similar to the chemical for their application in peptide synthesis. For instance, the synthesis of methyl N-(1-aza-6-oxaspiro[2.5]oct-1-en-2-yl)-L-prolinate, a novel class of dipeptide synthons, has shown potential for use in the synthesis of peptides, including analogs of antibiotic peptides. This compound can act as a dipeptide building block, indicating its utility in the construction of complex peptide structures (Suter, Stoykova, Linden, & Heimgartner, 2000).

Anticancer and Antidiabetic Applications

In medicinal chemistry, spirothiazolidines and related structures have been synthesized for their potential anticancer and antidiabetic activities. Research on spirothiazolidines analogs, which share structural similarities with the compound of interest, has identified several compounds with significant anticancer activities against human breast and liver carcinoma cell lines. Additionally, some of these compounds have shown promising results as inhibitors of alpha-amylase and alpha-glucosidase, indicating their potential in antidiabetic therapy (Flefel, El-Sofany, Al-Harbi, & El-Shahat, 2019).

Advanced Material Science

In material science, compounds featuring fluorine atoms and spirocyclic structures have been utilized in the development of novel materials. For example, fluorine-containing polyimides (FPIs) with hydroxyl groups have been synthesized and incorporated into composite membranes via click chemistry. These membranes exhibit improved mechanical properties, excellent thermal and dimensional stabilities, and suitable proton conductivity, making them potential candidates for use in fuel cells and other energy-related applications (Jiang, Pu, Pan, Chang, Jin, & Wan, 2014).